Cas no 1807012-57-2 (Methyl 3-aminomethyl-2-cyano-6-fluorobenzoate)

• Product Name: Methyl 3-aminomethyl-2-cyano-6-fluorobenzoate
• CAS No: 1807012-57-2
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 4955119
• Update Time: 2025-05-19

Methyl 3-aminomethyl-2-cyano-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-6-fluorobenzoate

• Inchi： 1S/C10H9FN2O2/c1-15-10(14)9-7(5-13)6(4-12)2-3-8(9)11/h2-3H,4,12H2,1H3
• InChI Key： ALRKWSQUHDMOIO-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1

Additional information on Methyl 3-aminomethyl-2-cyano-6-fluorobenzoate

Methyl 3-Aminomethyl-2-Cyano-6-Fluorobenzoate: A Comprehensive Overview

Methyl 3-Aminomethyl-2-Cyano-6-Fluorobenzoate, with the CAS number 1807012-57-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, an aminoalkyl substituent, and a cyano group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Methyl 3-Aminomethyl-2-Cyano-6-Fluorobenzoate typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in its potential as a building block for pharmaceutical agents. The amino group and cyano group provide sites for further functionalization, enabling the creation of bioactive molecules with tailored properties. Recent research has highlighted its role in the development of inhibitors for specific enzymes, such as kinases and proteases, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, Methyl 3-Aminomethyl-2-Cyano-6-Fluorobenzoate has shown potential in the field of agrochemistry. Its ability to interact with various biological systems makes it a candidate for developing new pesticides and herbicides. Studies have demonstrated that this compound exhibits selective toxicity against certain pests, suggesting its utility in sustainable agricultural practices.

The fluorine atom in the structure contributes to the compound's stability and lipophilicity, which are desirable properties for many applications. Recent advancements in computational chemistry have allowed researchers to model the electronic properties of this compound, providing insights into its reactivity and selectivity. These computational studies have been instrumental in guiding experimental efforts and accelerating drug discovery processes.

Furthermore, Methyl 3-Aminomethyl-2-Cyano-6-Fluorobenzoate has been explored as a precursor for advanced materials such as polymers and nanoparticles. Its functional groups enable it to participate in various polymerization reactions, leading to materials with enhanced mechanical and thermal properties. This versatility underscores its importance as a key intermediate in material science research.

In conclusion, Methyl 3-Aminomethyl-2-Cyano-6-Fluorobenzoate is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemistry, and materials science. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge is expected to grow significantly.